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Compound of Interest

Compound Name: Methyl 10-methyldodecanoate

Cat. No.: B3044303 Get Quote

A Technical Guide to Methyl 10-methyldodecanoate
For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of Methyl 10-methyldodecanoate,

focusing on its fundamental physicochemical properties. The information is presented to

support research and development activities where this branched-chain fatty acid methyl ester

may be of interest.

Molecular Identity and Properties
Methyl 10-methyldodecanoate is a methyl-branched fatty acid ester. Its core structure

consists of a dodecanoic acid (lauric acid) backbone with a methyl group at the 10th carbon

position, esterified with methanol.

Chemical Structure and Formula
The chemical structure and molecular formula are fundamental to understanding the

compound's reactivity, polarity, and spectral characteristics.

Chemical Name: Methyl 10-methyldodecanoate

Synonyms: Dodecanoic acid, 10-methyl-, methyl ester

CAS Registry Number: 5129-65-7
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Quantitative Molecular Data
A summary of the key molecular data is provided in the table below. This information is critical

for analytical procedures such as mass spectrometry and for stoichiometric calculations in

experimental designs.

Parameter Value Reference

Molecular Formula C₁₄H₂₈O₂ [1][2]

Molecular Weight ( g/mol ) 228.37 [1][3]

Exact Mass (Da) 228.208930132 [1]

Hypothetical Experimental Workflow: Compound
Characterization
While specific experimental protocols for the synthesis of Methyl 10-methyldodecanoate are

not readily available in public literature, a standard workflow for the characterization and purity

assessment of a synthesized lipid ester is outlined below. This logical process ensures the

identity and quality of the compound before its use in further applications.

The following diagram illustrates a typical workflow for synthesizing and verifying a target

compound like Methyl 10-methyldodecanoate.
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Fig 1. Standard workflow for the synthesis and characterization of a chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-10-methyldodecanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-10-methyldodecanoate
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C14H28O2/c1-4-13(2)11-9-7-5-6-8-10-12-14(15)16-3/h13H%2C4-12H2%2C1-3H3
https://www.chemwhat.com/methyl-10-methyldodecanoate-cas/
https://www.benchchem.com/product/b3044303#methyl-10-methyldodecanoate-molecular-weight-and-formula
https://www.benchchem.com/product/b3044303#methyl-10-methyldodecanoate-molecular-weight-and-formula
https://www.benchchem.com/product/b3044303#methyl-10-methyldodecanoate-molecular-weight-and-formula
https://www.benchchem.com/product/b3044303#methyl-10-methyldodecanoate-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3044303?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3044303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

